Cas no 58768-68-6 (N,N,1-trimethyl-1H-imidazole-4-sulfonamide)

• Product Name: N,N,1-trimethyl-1H-imidazole-4-sulfonamide
• CAS No: 58768-68-6
• CID: 4655516
• Update Time: 2025-06-14

N,N,1-trimethyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N,1-trimethyl-1H-imidazole-4-sulfonamide

Computed Properties

• Exact Mass: 189.057
• Monoisotopic Mass: 189.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Additional information on N,N,1-trimethyl-1H-imidazole-4-sulfonamide

Recent Advances in the Study of N,N,1-Trimethyl-1H-imidazole-4-sulfonamide (CAS 58768-68-6): A Comprehensive Research Brief

N,N,1-Trimethyl-1H-imidazole-4-sulfonamide (CAS 58768-68-6) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its imidazole ring and sulfonamide functional group, has been the subject of numerous studies exploring its pharmacological properties, synthetic pathways, and therapeutic potential. In this research brief, we provide a comprehensive overview of the latest findings related to this compound, highlighting key advancements and their implications for the field.

Recent studies have focused on the synthesis and optimization of N,N,1-trimethyl-1H-imidazole-4-sulfonamide, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot reaction under mild conditions, achieving a yield of 85% and high purity (>98%). This advancement is significant as it addresses previous challenges associated with the compound's synthesis, such as low yields and the formation of by-products. The study also reported on the scalability of this method, making it more feasible for industrial applications.

In addition to synthetic improvements, research has explored the pharmacological properties of N,N,1-trimethyl-1H-imidazole-4-sulfonamide. A 2022 study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's inhibitory effects on carbonic anhydrase isoforms, revealing selective inhibition of CA IX and CA XII, which are overexpressed in certain cancers. These findings suggest potential applications in cancer therapy, particularly in targeting tumor microenvironments. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity in preclinical models.

Further investigations have expanded into the compound's antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that N,N,1-trimethyl-1H-imidazole-4-sulfonamide exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial dihydropteroate synthase (DHPS), a key enzyme in folate biosynthesis. This positions the compound as a promising candidate for the development of new antibiotics, especially in the face of rising antimicrobial resistance.

Beyond its direct therapeutic applications, N,N,1-trimethyl-1H-imidazole-4-sulfonamide has also been explored as a building block in the design of more complex drug molecules. A 2024 study in ChemMedChem reported the incorporation of this sulfonamide into hybrid molecules targeting dual enzymes in inflammatory pathways. The resulting compounds showed enhanced anti-inflammatory activity in vitro and in vivo, with reduced side effects compared to existing treatments. This innovative approach underscores the versatility of N,N,1-trimethyl-1H-imidazole-4-sulfonamide in drug design.

In conclusion, recent research on N,N,1-trimethyl-1H-imidazole-4-sulfonamide (CAS 58768-68-6) has unveiled its multifaceted potential in medicinal chemistry. From improved synthetic methods to promising pharmacological properties, this compound continues to be a valuable focus of study. Future directions may include further optimization of its therapeutic profile, exploration of additional biological targets, and advancement into clinical trials. As the field progresses, this sulfonamide derivative is poised to make significant contributions to drug discovery and development.